Cas no 24906-88-5 (4-difluoromethanesulfinylaniline)

• Product Name: 4-difluoromethanesulfinylaniline
• CAS No: 24906-88-5
• MF: C₇H₇F₂NOS
• MW: 191.198387384415
• MDL: MFCD00856961
• CID: 3154140
• PubChem ID: 3580079
• Update Time: 2025-10-31

4-difluoromethanesulfinylaniline Chemical and Physical Properties

Names and Identifiers

• 4-(difluoromethane)sulfinylaniline
• C7H7F2NOS
• EN300-88399
• Z57932428
• 4-(difluoromethylsulfinyl)aniline
• 24906-88-5
• CS-0263613
• 4-difluoromethanesulfinylaniline
• ZAA90688
• 833-088-1
• AKOS003624936

• MDL： MFCD00856961
• Inchi： 1S/C7H7F2NOS/c8-7(9)12(11)6-3-1-5(10)2-4-6/h1-4,7H,10H2
• InChI Key： UZTPYPWZQDZXCR-UHFFFAOYSA-N
• SMILES： S(C(F)F)(C1C=CC(=CC=1)N)=O

Computed Properties

• Exact Mass: 191.02164134Da
• Monoisotopic Mass: 191.02164134Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 62.3Ų

Additional information on 4-difluoromethanesulfinylaniline

Recent Advances in the Study of 4-Difluoromethanesulfinylaniline (CAS: 24906-88-5)

The compound 4-difluoromethanesulfinylaniline (CAS: 24906-88-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoromethanesulfinyl group, has shown promising potential in various applications, including drug discovery and medicinal chemistry. Recent studies have focused on its synthesis, reactivity, and biological activity, providing valuable insights into its utility as a building block for novel therapeutics.

One of the key advancements in the study of 4-difluoromethanesulfinylaniline is its role as a versatile intermediate in the synthesis of biologically active compounds. Researchers have demonstrated its efficacy in the construction of sulfoximine derivatives, which are increasingly recognized for their pharmacological properties. The difluoromethanesulfinyl moiety, in particular, has been shown to enhance the metabolic stability and bioavailability of resulting compounds, making it a valuable functional group in drug design.

In a recent publication in the Journal of Medicinal Chemistry, a team of researchers explored the use of 4-difluoromethanesulfinylaniline in the development of kinase inhibitors. The study highlighted the compound's ability to form stable interactions with target proteins, thereby improving inhibitor potency and selectivity. These findings underscore the potential of 4-difluoromethanesulfinylaniline as a key scaffold in the design of next-generation kinase inhibitors for cancer therapy.

Another area of interest is the compound's application in agrochemical research. Preliminary studies have indicated that derivatives of 4-difluoromethanesulfinylaniline exhibit herbicidal and fungicidal activities, offering a new avenue for the development of sustainable crop protection agents. The unique electronic properties of the difluoromethanesulfinyl group are believed to contribute to these biological effects, although further mechanistic studies are needed to fully elucidate its mode of action.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 4-difluoromethanesulfinylaniline. Recent efforts have focused on optimizing synthetic routes to improve yield and scalability, with particular attention to green chemistry principles. Advances in catalytic methods and solvent systems have shown potential in addressing these challenges, paving the way for broader application of this compound in industrial and academic settings.

In conclusion, 4-difluoromethanesulfinylaniline (CAS: 24906-88-5) represents a highly versatile and valuable compound in chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activities make it a focal point for ongoing studies aimed at developing novel therapeutics and agrochemicals. Future research is expected to further explore its potential, particularly in the context of targeted drug delivery and sustainable agriculture.